Cas no 862975-51-7 (6-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine)

• Product Name: 6-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine
• CAS No: 862975-51-7
• MF: C₁₅H₁₁N₃OS₃
• MW: 345.462338685989
• CID: 5901169
• PubChem ID: 7110004
• Update Time: 2025-05-22

6-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, 6-methoxy-N-[4-(2-thienyl)-2-thiazolyl]-
• 862975-51-7
• F0646-3422
• AB00670878-01
• 6-methoxy-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]-1,3-benzothiazol-2-amine
• AKOS024591081
• 6-methoxy-N-(4-(thiophen-2-yl)thiazol-2-yl)benzo[d]thiazol-2-amine
• 6-methoxy-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)-1,3-benzothiazol-2-amine
• 6-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine

• Inchi： 1S/C15H11N3OS3/c1-19-9-4-5-10-13(7-9)22-15(16-10)18-14-17-11(8-21-14)12-3-2-6-20-12/h2-8H,1H3,(H,16,17,18)
• InChI Key： QEJHONKWKUPBNK-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N=C1NC1=NC(C2SC=CC=2)=CS1

Computed Properties

• Exact Mass: 345.00642550g/mol
• Monoisotopic Mass: 345.00642550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Boiling Point: 545.1±53.0 °C(Predicted)
• pka: 2.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-yl-1,3-benzothiazol-2-amine

6-Methoxy-N-(4-(Thiophen-2-yl)-1,3-thiazol-2-yl)-1,3-benzothiazol-2-amine: A Comprehensive Overview

6-Methoxy-N-(4-(thiophen-2-yl)-1,3-thiazol-2-yl)-1,3-benzothiazol-2-amine, also known by its CAS number 862975-51-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzothiazole core, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The presence of a methoxy group at the 6-position of the benzene ring adds to its structural complexity and functional diversity.

The compound's name highlights its key structural features: the benzothiazole backbone, the methoxy substituent, and the thiophene-containing thiazole group attached via an amine linkage. This combination of functional groups makes it a versatile molecule with potential applications in various areas, including drug discovery, optoelectronics, and sensor technology. Recent studies have explored its electronic properties and reactivity, which are influenced by the conjugation between the benzothiazole and thiophene moieties.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing coupling reactions or nucleophilic substitutions to assemble its intricate structure. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. For instance, recent advancements in catalytic methods have enabled more efficient formation of the thiazole ring and subsequent functionalization.

In terms of applications, this compound has shown promise in the development of advanced materials. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its ability to act as a ligand in metal complexes has been explored for catalytic applications. Recent studies have demonstrated its potential as a precursor for metalloorganic frameworks (MOFs) and coordination polymers.

The compound's stability under various conditions has also been a topic of interest. Research indicates that it exhibits good thermal stability up to moderate temperatures, making it suitable for applications that require robust materials. Furthermore, its solubility in common organic solvents facilitates its use in solution-based fabrication techniques.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to light or enzymatic action, the compound undergoes gradual degradation. This knowledge is essential for developing sustainable practices in its synthesis and application.

In conclusion, 6-methoxy-N-(4-(thiophen-2-yl)-1,3-thiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No: 862975-51-) represents a fascinating example of how structural complexity can lead to diverse functional properties. Its continued exploration across multiple disciplines underscores its importance as a valuable tool in modern chemistry and materials science.